Gallium dodecaboride

• CAS No.: 12230-30-7
• Molecular Formula: B12Ga
• Molecular Weight: 199.5 g/mol
• InChI: InChI=1S/12B.Ga
• InChI Key: MTZKVAKJTSEOMV-UHFFFAOYSA-N
• SMILES: [B].[B].[B].[B].[B].[B].[B].[B].[B].[B].[B].[B].[Ga]
• Synonyms: gallium dodecaboride

Description

Gallium dodecaboride is an intermetallic compound composed of gallium and boronThese compounds are known for their high flexibility in modulating local electronic structures and surface adsorption properties, making them suitable for various advanced applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Gallium boride can be synthesized through various methods, including solid-state reactions and chemical vapor deposition. One common method involves the reaction of gallium with boron at high temperatures. The reaction typically takes place in an inert atmosphere to prevent oxidation. The general reaction can be represented as: [ \text{Ga} + 12\text{B} \rightarrow \text{GaB}_{12} ]

Industrial Production Methods: In industrial settings, gallium boride is often produced using high-temperature furnaces where gallium and boron powders are mixed and heated to temperatures exceeding 1000°C. The process requires precise control of temperature and atmosphere to ensure the formation of pure gallium boride without contamination from other elements .

Chemical Reactions Analysis

Types of Reactions: Gallium boride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Gallium boride can be oxidized in the presence of oxygen at elevated temperatures, forming gallium oxide and boron oxide.

Reduction: Reduction reactions typically involve the use of reducing agents such as hydrogen or carbon monoxide to convert gallium boride back to its elemental forms.

Substitution: Substitution reactions can occur when gallium boride reacts with halogens, leading to the formation of gallium halides and boron halides.

Major Products Formed:

Oxidation: Gallium oxide (Ga2O3) and boron oxide (B2O3)

Reduction: Elemental gallium and boron

Substitution: Gallium halides (e.g., gallium chloride) and boron halides (e.g., boron trichloride).

Scientific Research Applications

Gallium boride has a wide range of applications in scientific research due to its unique properties:

Chemistry: It is used as a catalyst in various chemical reactions, particularly in electrocatalysis, where it helps in the efficient conversion of chemical energy to electrical energy.

Biology and Medicine: Gallium compounds, including gallium boride, are being explored for their potential antibacterial properties.

Industry: Gallium boride is used in the production of semiconductors and light-emitting diodes (LEDs) due to its excellent electronic properties.

Mechanism of Action

The mechanism by which gallium boride exerts its effects is primarily related to its ability to modulate electronic structures and surface adsorption properties. In biological systems, gallium can substitute for iron in bacterial enzymes, disrupting their function and inhibiting bacterial growth. This mechanism involves the inhibition of iron-containing enzymes such as ribonucleotide reductase and catalase, leading to increased oxidative stress in bacteria .

Comparison with Similar Compounds

Gallium boride is unique among intermetallic borides due to its specific composition and structure. Similar compounds include:

Aluminum boride (AlB12): Similar in structure but with different electronic properties.

Titanium boride (TiB2): Known for its high hardness and thermal stability.

Zirconium boride (ZrB2): Used in high-temperature applications due to its excellent thermal and electrical conductivity.

Gallium boride stands out due to its combination of electronic properties and potential biological applications, making it a versatile compound for various scientific and industrial uses.